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Introduction

2-Propylheptanol (C10H220) is a branched-chain oxo alcohol that is increasingly utilized in
various industrial applications, including the synthesis of plasticizers, surfactants, and
lubricants.[1][2] Its branched structure imparts unique physical and chemical properties
compared to its linear isomer, 1-decanol.[3][4] Understanding the physical properties of 2-
propylheptanol, and their dependence on temperature, is crucial for its application in chemical
synthesis, formulation development, and process design. This technical guide provides a
comprehensive overview of the key physical properties of 2-propylheptanol, including density,
viscosity, surface tension, and vapor pressure, with a focus on their behavior at different
temperatures.

While extensive temperature-dependent experimental data for 2-propylheptanol is not readily
available in public literature, this guide summarizes the known values and elucidates the
expected trends based on the physical chemistry of alcohols. Furthermore, detailed
experimental protocols for measuring these properties are provided to enable researchers to
generate data for their specific applications.

Core Physical Properties of 2-Propylheptanol

2-Propylheptanol is a colorless liquid at room temperature with a relatively low volatility and
moderate viscosity.[5] Its key physical properties at or near standard conditions are
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summarized in the table below.

) Temperature Pressure
Property Value Unit
(°C) (mmHg)

Molecular

C10H220 - - -
Formula
Molar Mass 158.28 g/mol - -
Boiling Point ~217.5 °C - 760
Density 0.826 g/cm3 20 -
Vapor Pressure 0.0283 mmHg 25 -

Note: The boiling point can vary slightly depending on the source.[6][7]

Temperature Dependence of Physical Properties

The physical properties of 2-propylheptanol, like all liquids, are significantly influenced by
temperature. The general trends for alcohols are well-established and can be used to predict
the behavior of 2-propylheptanol.

Density

The density of most liquids, including alcohols, decreases with increasing temperature. This is
due to the increase in the kinetic energy of the molecules, which leads to greater molecular
motion and an expansion of the liquid's volume for a given mass. While specific data for the
temperature-dependent density of 2-propylheptanol is scarce, a linear decrease is generally a
good approximation over moderate temperature ranges.

Expected Trend: As temperature increases, the density of 2-propylheptanol is expected to
decrease.

Viscosity

Viscosity, a measure of a fluid's resistance to flow, is highly dependent on temperature. For
liquids, viscosity decreases significantly as temperature increases.[8] The increased thermal
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energy overcomes the intermolecular forces of attraction, allowing molecules to move past
each other more easily. The presence of the hydroxyl group in 2-propylheptanol allows for
hydrogen bonding, which contributes to its viscosity.[9] As temperature rises, the kinetic energy
of the molecules becomes sufficient to disrupt these hydrogen bonds, leading to a sharp
decrease in viscosity.

Expected Trend: The viscosity of 2-propylheptanol will decrease as the temperature
increases.

Surface Tension

Surface tension is the tendency of a liquid to shrink into the minimum surface area possible
and is a result of the cohesive forces between liquid molecules. For most liquids, surface
tension decreases as temperature increases.[10] The increased molecular motion at higher
temperatures reduces the net inward pull on the surface molecules, thereby lowering the
surface tension.

Expected Trend: The surface tension of 2-propylheptanol is expected to decrease with an
increase in temperature.

Vapor Pressure

Vapor pressure is the pressure exerted by the vapor of a liquid in thermodynamic equilibrium
with its condensed phase at a given temperature in a closed system. Vapor pressure increases
non-linearly with temperature. As temperature increases, a greater fraction of molecules has
sufficient kinetic energy to escape from the liquid phase into the vapor phase, leading to a
higher vapor pressure. The relationship between vapor pressure and temperature is often
described by the Clausius-Clapeyron equation.

Expected Trend: The vapor pressure of 2-propylheptanol will increase as the temperature
increases.

Experimental Protocols

The following sections detail the experimental methodologies for determining the key physical
properties of 2-propylheptanol.

© 2025 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://courses.lumenlearning.com/suny-monroecc-orgbiochemistry/chapter/physical-properties-of-alcohols/
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://pdfs.semanticscholar.org/508d/12c63b9f2750770a5f096f0db8bbec40dde7.pdf
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Density Determination

Method: Pycnometer Method
This method provides high accuracy for determining the density of liquids.

Procedure:

Thoroughly clean and dry a pycnometer of a known volume.
» Weigh the empty, dry pycnometer using an analytical balance.
« Fill the pycnometer with 2-propylheptanol, ensuring no air bubbles are trapped.

e Place the filled pycnometer in a constant temperature bath until it reaches the desired
temperature.

» Carefully remove any excess liquid that has expanded and cap the pycnometer.
e Dry the outside of the pycnometer and weigh it.

o The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus
weight of empty pycnometer) by the known volume of the pycnometer.

» Repeat the measurement at different temperatures to determine the temperature
dependence of density.
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Density Measurement Workflow
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Caption: Workflow for Density Determination using a Pycnometer.

Viscosity Determination
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Method: Capillary Viscometer (Ostwald type)
This method is suitable for measuring the kinematic viscosity of Newtonian fluids.
Procedure:

o Select a capillary viscometer of the appropriate size for the expected viscosity of 2-
propylheptanol.

o Clean and dry the viscometer thoroughly.
* Introduce a precise volume of 2-propylheptanol into the viscometer.

e Place the viscometer in a constant temperature bath and allow it to equilibrate for at least 15-
20 minutes.

e Using a pipette bulb, draw the liquid up through the capillary tube to a point above the upper
timing mark.

* Release the suction and measure the time it takes for the liquid meniscus to pass between
the upper and lower timing marks.

» Repeat the measurement several times and calculate the average flow time.

e The kinematic viscosity is calculated by multiplying the average flow time by the viscometer
constant (determined by calibrating with a liquid of known viscosity).

e The dynamic viscosity can be obtained by multiplying the kinematic viscosity by the density
of 2-propylheptanol at the same temperature.

o Repeat the procedure at different temperatures.
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Viscosity Measurement Workflow
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Caption: Workflow for Viscosity Determination using a Capillary Viscometer.

Surface Tension Determination
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Method: Du Noly Ring Method
This method measures the force required to detach a platinum ring from the surface of a liquid.
Procedure:

o Ensure the platinum ring is meticulously cleaned (e.g., by flaming) to remove any
contaminants.

o Pour the 2-propylheptanol into a clean sample vessel placed on the tensiometer stage.
o Adjust the temperature of the sample using a circulating water bath.

e Lower the ring so that it is immersed below the surface of the liquid.

o Slowly raise the stage, causing the ring to be pulled through the liquid surface.

o Record the maximum force exerted on the ring just before it detaches from the surface.

e The surface tension is calculated from this maximum force using a correction factor that
depends on the ring dimensions and the density of the liquid.

o Perform measurements at various temperatures.

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b125120?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Surface Tension Measurement Workflow
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Caption: Workflow for Surface Tension Determination using the Du Noly Ring Method.

Vapor Pressure Determination
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Method: Static Method

This method involves measuring the pressure of the vapor in equilibrium with the liquid at a
given temperature in a closed system.

Procedure:

e Place a sample of 2-propylheptanol in a thermostatted vessel connected to a pressure
measuring device (manometer) and a vacuum pump.

o Freeze the sample (e.g., using liquid nitrogen) and evacuate the apparatus to remove any
dissolved gases.

« |solate the vessel from the vacuum pump and allow the sample to melt and reach the
desired temperature in the thermostat.

» Allow the system to reach equilibrium, where the pressure reading becomes constant. This
constant pressure is the vapor pressure of the liquid at that temperature.

o Repeat the measurements at various temperatures to obtain the vapor pressure curve.
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Vapor Pressure Measurement Workflow
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Caption: Workflow for Vapor Pressure Determination using the Static Method.

Conclusion
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The physical properties of 2-propylheptanol are fundamental to its industrial use. While a
comprehensive dataset of its temperature-dependent properties is not widely published, the
established principles of physical chemistry for alcohols provide a reliable framework for
predicting its behavior. As temperature increases, the density, viscosity, and surface tension of
2-propylheptanol are expected to decrease, while its vapor pressure will increase. For
applications requiring precise data, the experimental protocols outlined in this guide can be
employed to determine these properties under specific operational conditions. Further research
into the temperature-dependent physical properties of 2-propylheptanol would be beneficial
for optimizing its use in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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